N-(octahydrobenzo[b][1,4]dioxin-6-yl)-2-(2-oxooxazolidin-3-yl)acetamide

• IUPAC Name: N-(2,3,4a,5,6,7,8,8a-octahydrobenzo[b][1,4]dioxin-6-yl)-2-(2-oxo-1,3-oxazolidin-3-yl)acetamide
• InChI: InChI=1S/C13H20N2O5/c16-12(8-15-3-4-20-13(15)17)14-9-1-2-10-11(7-9)19-6-5-18-10/h9-11H,1-8H2,(H,14,16)
• InChI Key: YGFWHPBMQMUBJR-UHFFFAOYSA-N
• Canonical SMILES: C1CC2C(CC1NC(=O)CN3CCOC3=O)OCCO2
• Molecular Formula: C13H20N2O5
• Molecular Weight: 284.31 g/mol

Description

N-(octahydrobenzo[b][1,4]dioxin-6-yl)-2-(2-oxooxazolidin-3-yl)acetamide, commonly known as ODAM, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. ODAM is a synthetic compound that has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.

Scientific Research Applications

Antibacterial and Antitumor Agents

Compounds with similar structural features have been synthesized and evaluated for their potential antibacterial and antitumor activities. For instance, derivatives involving the benzothiazole moiety and similar acetamide structures have shown potent antibacterial properties against both Gram-positive and Gram-negative bacteria. Additionally, some of these derivatives have displayed considerable antitumor activity against a variety of human tumor cell lines, indicating their potential for therapeutic applications in oncology (Borad et al., 2015); (Yurttaş et al., 2015).

Antimicrobial, Antitubercular, and Antiviral Activities

Another area of research involves the synthesis of compounds for antimicrobial, antitubercular, and antiviral activities. Specific derivatives bearing the benzothiazole ring or related heterocyclic systems have been created to test against various microbial strains and tuberculosis. Some of these compounds have also been evaluated for anti-HIV activity, although the focus has primarily been on their potential against bacterial and fungal infections (Shaikh et al., 2015).

Synthesis of Novel Materials

The exploration into novel material synthesis, particularly those with potential high strength and flame resistance, is another significant application. The synthesis of complex compounds, including those derived from octasilsesquioxane, has been investigated to create new materials. These efforts aim at developing products with unique properties for various industrial applications, demonstrating the broad research potential of chemical compounds with intricate structures (Gravel et al., 1999).

Enzyme Inhibitors

Compounds structurally related to the one have been studied for their role as enzyme inhibitors, particularly in the context of α-glucosidase and acetylcholinesterase inhibition. This research holds significance for therapeutic interventions in diseases like diabetes and Alzheimer's, where enzyme regulation plays a crucial role (Abbasi et al., 2019).